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Compound of Interest

Compound Name: (E)-Cyanine 3.5 chloride

Cat. No.: B8004334

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(E)-Cyanine 3.5 chloride, a reactive red fluorescent dye, is a valuable tool for labeling amino

groups in peptides, proteins, and oligonucleotides. Its bright fluorescence and spectral

properties make it suitable for a range of applications in fluorescence microscopy. This

document provides detailed recommendations for selecting optimal filter sets for imaging (E)-
Cyanine 3.5 chloride and protocols for its use.

Spectral Properties of (E)-Cyanine 3.5 Chloride
Understanding the excitation and emission spectra of a fluorophore is critical for selecting the

appropriate filter set to maximize signal detection and minimize background noise. (E)-Cyanine
3.5 chloride exhibits a nominal excitation maximum around 581-591 nm and an emission

maximum in the range of 596-612 nm. However, these values can vary slightly depending on

the local environment of the dye, such as the solvent or its conjugation to a biomolecule.

Recommended Filter Sets for (E)-Cyanine 3.5
Chloride Imaging
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Several commercially available filter sets are well-suited for imaging (E)-Cyanine 3.5 and other

spectrally similar fluorophores like Alexa Fluor 568. The choice of filter set will depend on the

specific microscope setup, the presence of other fluorophores in the sample (for multiplexing),

and the desired balance between signal brightness and spectral separation.

Below is a summary of recommended filter sets from various manufacturers. These sets

typically consist of an excitation filter, a dichroic beamsplitter, and an emission filter.
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Manufactur
er

Filter Set
Name/Mode
l

Excitation
Filter (nm)

Dichroic
Beamsplitte
r (nm)

Emission
Filter (nm)

Key
Features

Chroma

Technology
49031 ET569/25x Not specified Not specified

Narrow-band

filter set ideal

for

multiplexing

where

spectral

separation is

critical.[1][2]

Semrock

(IDEX Health

& Science)

Cy3.5-A-

Basic-000
Not specified Not specified Not specified

Hard-coated

filter set

offering high

brightness

and contrast.

Also suitable

for

mStrawberry

fluorescent

protein.[3][4]

Omega

Optical
XF41 560DF40 590DRLP 610ALP

Longpass

emission filter

set for Cy3.5,

providing

brighter

emission but

potentially

lower signal-

to-noise

compared to

bandpass

equivalents.

[5]
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Edmund

Optics

Cy3

Fluorescence

Filter Set

513 - 556 562 (cut-on) 570 - 613

Designed for

the Cy3

spectrum,

which has

significant

overlap with

Cy3.5.[6]

Iridian

Spectral

Technologies

Cy3 Filter Set 531-40 EX 562 DM 593-40 EM

Optimized for

Cy3 and

suitable for

other dyes in

the same

spectral

range.[7][8]

Experimental Protocols
Protocol 1: General Labeling of Proteins with (E)-
Cyanine 3.5 Chloride (NHS Ester)
This protocol provides a general guideline for conjugating (E)-Cyanine 3.5 chloride N-

hydroxysuccinimide (NHS) ester to proteins. The NHS ester reacts with primary amines on the

protein to form a stable amide bond.

Materials:

(E)-Cyanine 3.5 chloride, NHS ester

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

Reaction buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Purification column (e.g., Sephadex G-25)

PBS (pH 7.2-7.4) for purification
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Procedure:

Protein Preparation:

Ensure the protein concentration is at least 2 mg/mL for optimal labeling.

The protein solution must be free of primary amines (e.g., Tris or glycine) and ammonium

ions. If necessary, dialyze the protein against PBS.

Adjust the pH of the protein solution to 8.5 ± 0.5 using the reaction buffer.

Dye Preparation:

Dissolve the (E)-Cyanine 3.5 chloride NHS ester in a small volume of anhydrous DMF or

DMSO to create a stock solution (e.g., 10 mM).

Conjugation Reaction:

Slowly add the desired molar excess of the dye stock solution to the protein solution while

gently vortexing. A 10-fold molar excess of dye to protein is a common starting point.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with PBS (pH 7.2-7.4).

Collect the fractions containing the brightly colored, labeled protein.

Storage:

Store the purified conjugate at 4°C for short-term use or at -20°C for long-term storage.

Protocol 2: Staining Cells with (E)-Cyanine 3.5 Chloride-
Labeled Probes
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This protocol outlines a general procedure for fluorescently staining cells with a probe (e.g., an

antibody or oligonucleotide) that has been previously conjugated with (E)-Cyanine 3.5
chloride.

Materials:

Cells cultured on coverslips or in a microplate

(E)-Cyanine 3.5 chloride-labeled probe (e.g., antibody, oligonucleotide)

Phosphate-buffered saline (PBS)

Fixation buffer (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if required for intracellular targets

Blocking buffer (e.g., 1% BSA in PBS)

Mounting medium with an antifade reagent

Procedure:

Cell Preparation:

Wash the cultured cells twice with PBS.

Fix the cells with fixation buffer for 10-15 minutes at room temperature.

Wash the cells three times with PBS.

If targeting an intracellular molecule, permeabilize the cells with permeabilization buffer for

5-10 minutes at room temperature.

Wash the cells three times with PBS.

Block non-specific binding by incubating the cells in blocking buffer for 30-60 minutes at

room temperature.

Staining:
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Dilute the (E)-Cyanine 3.5 chloride-labeled probe to the desired concentration in blocking

buffer.

Incubate the cells with the diluted probe for 1-2 hours at room temperature or overnight at

4°C, protected from light.

Wash the cells three times with PBS to remove unbound probe.

Mounting and Imaging:

Mount the coverslips onto microscope slides using a mounting medium containing an

antifade reagent.

Image the stained cells using a fluorescence microscope equipped with a suitable filter set

for (E)-Cyanine 3.5 chloride.

Visualizations
Filter Set Selection Workflow
The following diagram illustrates a logical workflow for selecting the appropriate filter set for

(E)-Cyanine 3.5 chloride imaging.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b8004334/docs?utm_src=pdf-body#application-notes-and-protocols-for-e-cyanine-3-5-chloride-imaging
https://www.benchchem.com/product/b8004334/docs?utm_src=pdf-body#application-notes-and-protocols-for-e-cyanine-3-5-chloride-imaging
https://www.benchchem.com/product/b8004334/docs?utm_src=pdf-body#application-notes-and-protocols-for-e-cyanine-3-5-chloride-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8004334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Need to image
(E)-Cyanine 3.5 chloride

Identify Spectral Properties:
Ex_max ~581-591 nm
Em_max ~596-612 nm

Multiplexing Experiment?

Single Fluorophore Imaging

No

Multiple Fluorophore Imaging

Yes

Select Standard or Longpass
Filter Set

(e.g., Omega XF41)

Select Narrow-band
Filter Set

(e.g., Chroma 49031)

Check Microscope Compatibility
(Cube size, etc.)

Compatible

Yes

Not Compatible

No

Acquire Image Select Alternative Filter Set

End

Click to download full resolution via product page

Workflow for selecting a Cy3.5 filter set.
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General Protein Labeling Workflow
The diagram below outlines the key steps involved in labeling a protein with an (E)-Cyanine
3.5 chloride NHS ester.

Start: Protein Labeling

1. Prepare Protein
(Amine-free buffer, pH 8.3-8.5)

2. Prepare Dye Stock Solution
((E)-Cy3.5 NHS ester in DMSO/DMF)

3. Conjugation Reaction
(Mix protein and dye, incubate)

4. Purification
(Size-exclusion chromatography)

5. Characterization (Optional)
(Spectroscopy)

6. Storage
(4°C or -20°C)

End: Labeled Protein
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Click to download full resolution via product page

Protein labeling with Cy3.5 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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